Cas no 2172468-28-7 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid)

• Product Name: 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid
• CAS No: 2172468-28-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6459806
• PubChem ID: 165815640
• Update Time: 2025-09-28

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid
• 3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid
• 2172468-28-7
• EN300-1504814

• Inchi： 1S/C26H30N2O5/c1-2-17(15-23(29)30)27-24(31)26(13-7-8-14-26)28-25(32)33-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22H,2,7-8,13-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： LDBICDMNSPIFLR-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid

Recent Advances in the Study of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid (CAS: 2172468-28-7)

The compound 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid (CAS: 2172468-28-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers aiming to develop novel therapeutic agents.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved synthetic route that increases yield and purity while reducing byproducts. The researchers employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), to isolate and characterize the compound, ensuring its suitability for high-throughput screening assays. These advancements are expected to accelerate the discovery of peptide-based drugs targeting diseases such as cancer and autoimmune disorders.

In addition to its synthetic utility, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid has been investigated for its potential biological activities. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its role as a modulator of protein-protein interactions (PPIs). The compound exhibited promising binding affinity to specific protein targets involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

The versatility of this compound extends to its use in bioconjugation strategies. A recent study in ACS Chemical Biology highlighted its application in the site-specific modification of therapeutic proteins. By leveraging the reactivity of the Fmoc-protected amine and carboxylate groups, researchers achieved precise labeling of proteins with fluorescent probes and other functional moieties. This approach holds promise for the development of next-generation biologics with enhanced targeting and diagnostic capabilities.

Despite these advancements, challenges remain in scaling up the production of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid for industrial applications. Current efforts are directed toward developing cost-effective and environmentally friendly synthetic protocols. For instance, a 2024 study in Green Chemistry explored the use of biocatalysts to streamline the synthesis process, reducing reliance on hazardous reagents and minimizing waste generation.

In conclusion, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid (CAS: 2172468-28-7) represents a pivotal compound in modern chemical biology and pharmaceutical research. Its multifaceted applications—from peptide synthesis to protein engineering—underscore its importance in advancing therapeutic innovation. Ongoing research aims to address existing limitations and unlock its full potential in drug discovery and development.